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Abstract
This document provides a comprehensive guide for the preparation of stock solutions of PF-
06726304, a potent and selective inhibitor of the Enhancer of Zeste Homolog 2 (EZH2)

methyltransferase.[1][2][3][4] Accurate preparation of stock solutions is critical for ensuring

reproducible and reliable experimental outcomes in both in vitro and in vivo studies. This guide

includes detailed protocols, solubility data, stability information, and safety precautions for

handling PF-06726304.

Introduction to PF-06726304
PF-06726304 is a small molecule inhibitor that competitively targets the S-adenosyl-L-

methionine (SAM) binding site of EZH2, a key component of the Polycomb Repressive

Complex 2 (PRC2).[2] EZH2 is a histone methyltransferase that catalyzes the trimethylation of

histone H3 at lysine 27 (H3K27me3), a modification associated with transcriptional repression.

[4][5] Dysregulation of EZH2 activity is implicated in the pathogenesis of various cancers,

including non-Hodgkin's lymphoma.[2] PF-06726304 has demonstrated potent inhibition of both
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wild-type and mutant forms of EZH2, leading to the inhibition of cancer cell proliferation and

tumor growth.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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